Cas no 1438251-56-9 ((2-bromo-5-methoxyphenyl)(2-chloropyridin-3-yl)methanone)

(2-bromo-5-methoxyphenyl)(2-chloropyridin-3-yl)methanone structure
1438251-56-9 structure
Product Name:(2-bromo-5-methoxyphenyl)(2-chloropyridin-3-yl)methanone
CAS No:1438251-56-9
MF:C12H7Cl2NO
MW:252.096081018448
CID:2907788
PubChem ID:102493847
Update Time:2025-04-21

(2-bromo-5-methoxyphenyl)(2-chloropyridin-3-yl)methanone Chemical and Physical Properties

Names and Identifiers

    • (2-bromo-5-methoxyphenyl)(2-chloropyridin-3-yl)methanone
    • 2-chlorophenyl 2-chloro-3-pyridyl ketone;
    • 1438251-56-9
    • DB-189627
    • (2-Chlorophenyl)(2-chloro-3-pyridinyl)methanone
    • Inchi: 1S/C12H7Cl2NO/c13-10-6-2-1-4-8(10)11(16)9-5-3-7-15-12(9)14/h1-7H
    • InChI Key: JSRGHVVBWJTRTL-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C(C1C(=NC=CC=1)Cl)=O

Computed Properties

  • Exact Mass: 250.99000
  • Monoisotopic Mass: 250.9904692Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • PSA: 29.96000
  • LogP: 3.61940
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